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Compound Focus: (3S,5R)-fluvastatin sodium

CAS No.: 93957-55-2

Cat. No.: S528234

Get Quote

Supplier & Product Specifications

Supplier
Catalogue
Number

Form Purity
Molecular
Weight

CAS
Number

MedChemExpress
[1]

HY-14664CS Sodium Salt 98.0% 439.48 g/mol 2249799-
35-5

DC Chemicals [2] DC41071 Information
Missing

Information
Missing

417.50 g/mol 2249799-
34-4

ClearSynth [3] CS-SN-00033 Sodium Salt Information
Missing

439.49 g/mol 2249799-
35-5

Veeprho [4] DVE00858 Sodium Salt Information
Missing

439.50
g/mol*

Not
Specified

Note: The molecular weight for Veeprho's product is calculated by combining the provided molecular

formula component (416.51 g/mol) and the sodium cation (22.99 g/mol). The CAS Number for the sodium

salt form, where confirmed, is 2249799-35-5 [1] [3].
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Primary Application in Analysis

According to the supplier information, the primary use of (3S,5R)-Fluvastatin-d6 sodium salt is to serve as

an internal standard for quantitative analysis [1]. Its deuterated structure makes it ideal for techniques

like:

Liquid Chromatography-Mass Spectrometry (LC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS)
Nuclear Magnetic Resonance (NMR) Spectroscopy

Using a deuterated internal standard helps to correct for variations in sample preparation and instrument

response, thereby improving the accuracy and reliability of mass spectrometry data for quantifying

Fluvastatin in complex biological samples. The following diagram illustrates a typical workflow for this

application:
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How to Proceed with Your Evaluation
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Since the available product pages lack head-to-head performance comparisons, you may need to take the

following steps to gather the data required for your guide:

Contact Suppliers Directly: Reach out to the technical sales teams at MedChemExpress, DC
Chemicals, and others. They can often provide unpublished data, such as mass spectrometry

spectra, chromatograms demonstrating purity and separation, or certificates of analysis.
Review Scientific Literature: Search databases like PubMed and Google Scholar for research

papers that utilize these specific products. The methods sections of these papers can serve as
detailed experimental protocols and may contain practical performance insights.

Conduct Pilot Experiments: If feasible, the most reliable way to compare performance is to obtain
small quantities of the standards from different suppliers and run your own validation experiments.

Key parameters to test include signal-to-noise ratio, linearity of response, and recovery
efficiency in your specific analytical system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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